Cas no 84400-98-6 (6H,7H-furo[2,3-c]pyridin-7-one)

• Product Name: 6H,7H-furo[2,3-c]pyridin-7-one
• CAS No: 84400-98-6
• MF: C₇H₅NO₂
• MW: 135.120101690292
• MDL: MFCD01544382
• CID: 720523
• PubChem ID: 329826565
• Update Time: 2025-11-02

6H,7H-furo[2,3-c]pyridin-7-one Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-c]pyridin-7(6H)-one
• 6H-furo[2,3-c]pyridin-7-one
• FURO[2,3-C]PYRIDINE-7(6H)-ONE
• furo<2,3-c>pyridin-7(6H)-one
• 6H,7H-furo[2,3-c]pyridin-7-one
• SY244801
• MFCD01544382
• BS-3582
• AKOS006220930
• J-521403
• P10185
• A902345
• SCHEMBL660982
• DTXSID90510845
• 84400-98-6
• SHSNAKRNZGOTJL-UHFFFAOYSA-N
• PB32246
• 6-H-furo[2,3-c]pyridin-7-one
• FT-0685644
• F1907-2291
• CS-0053942
• DB-003674

• MDL： MFCD01544382
• Inchi： 1S/C7H5NO2/c9-7-6-5(1-3-8-7)2-4-10-6/h1-4H,(H,8,9)
• InChI Key： SHSNAKRNZGOTJL-UHFFFAOYSA-N
• SMILES： O1C=CC2C=CNC(C1=2)=O

Computed Properties

• Exact Mass: 135.03200
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 372.805°C at 760 mmHg
• Flash Point: 179.266°C
• Refractive Index: 1.558
• PSA: 46.00000
• LogP: 1.12110

6H,7H-furo[2,3-c]pyridin-7-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furo[2,3-c]pyridines

Additional information on 6H,7H-furo[2,3-c]pyridin-7-one

In-Depth Analysis of 6H,7H-furo[2,3-c]pyridin-7-one (CAS No. 84400-98-6): Properties, Applications, and Market Insights

6H,7H-furo[2,3-c]pyridin-7-one (CAS No. 84400-98-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This furopyridine derivative exhibits unique structural characteristics, making it a valuable intermediate in synthetic chemistry. With the growing interest in heterocyclic compounds for drug discovery, 6H,7H-furo[2,3-c]pyridin-7-one has emerged as a promising candidate for various applications.

The molecular structure of 6H,7H-furo[2,3-c]pyridin-7-one combines a furan ring fused with a pyridine moiety, creating a versatile scaffold for chemical modifications. Researchers are particularly interested in its potential as a pharmacophore in medicinal chemistry, where it could serve as a building block for novel therapeutics. Recent studies have explored its role in developing small molecule inhibitors targeting specific biological pathways.

In the context of current scientific trends, 6H,7H-furo[2,3-c]pyridin-7-one aligns with the search for bioactive heterocycles that can address modern healthcare challenges. The compound's structural features make it suitable for investigating structure-activity relationships in drug design, particularly for neurological and inflammatory conditions. Its fused ring system offers interesting possibilities for creating compounds with enhanced blood-brain barrier permeability.

The synthesis of 6H,7H-furo[2,3-c]pyridin-7-one typically involves cyclization reactions of appropriate precursors, with researchers continuously optimizing the process for better yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing this compound and verifying its structural integrity. The growing availability of high-purity 6H,7H-furo[2,3-c]pyridin-7-one has facilitated more extensive research into its potential applications.

From a commercial perspective, the demand for specialty heterocyclic compounds like 6H,7H-furo[2,3-c]pyridin-7-one has been steadily increasing. Pharmaceutical companies and research institutions seek such chemical building blocks for their drug discovery programs. The market for furopyridine derivatives is expected to grow as more therapeutic applications are discovered, particularly in areas like central nervous system disorders and metabolic diseases.

Recent advancements in computational chemistry have enabled better prediction of the properties and potential applications of 6H,7H-furo[2,3-c]pyridin-7-one. Molecular modeling studies suggest interesting interactions with various biological targets, making it a subject of ongoing investigation in virtual screening projects. These computational approaches complement traditional laboratory research, accelerating the discovery of new uses for this compound.

Quality control is paramount when working with 6H,7H-furo[2,3-c]pyridin-7-one, especially for pharmaceutical applications. Reputable suppliers provide comprehensive analytical certificates detailing purity levels and potential impurities. Researchers should verify the CAS No. 84400-98-6 when sourcing this material to ensure they obtain the correct compound for their specific applications.

The environmental and safety profile of 6H,7H-furo[2,3-c]pyridin-7-one is an important consideration for industrial applications. While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed. The compound's stability and storage requirements are typical for organic compounds of its class, with recommendations to store it in a cool, dry environment away from direct sunlight.

Future research directions for 6H,7H-furo[2,3-c]pyridin-7-one may explore its potential in material science applications, particularly in the development of organic electronic materials. The conjugated system present in its structure suggests possible utility in optoelectronic devices, though this area remains largely unexplored. Additionally, its derivatives might find use as catalysts or ligands in asymmetric synthesis.

For researchers interested in 6H,7H-furo[2,3-c]pyridin-7-one synthesis, recent literature describes improved methodologies with better atom economy and reduced environmental impact. These green chemistry approaches align with current trends toward sustainable chemical production. The development of one-pot synthesis routes for this compound could further enhance its accessibility to the research community.

In conclusion, 6H,7H-furo[2,3-c]pyridin-7-one (CAS No. 84400-98-6) represents an important heterocyclic scaffold with diverse potential applications in pharmaceutical research and beyond. Its unique structural features continue to inspire innovative research across multiple scientific disciplines. As understanding of its properties and reactivity deepens, we can anticipate new discoveries that will expand the utility of this interesting furopyridine derivative in science and technology.